Cas no 14118-16-2 (N,N,N',N'-Tetraphenyl-1,4-phenylenediamine)

• Product Name: N,N,N',N'-Tetraphenyl-1,4-phenylenediamine
• CAS No: 14118-16-2
• MF: C₃₀H₂₄N₂
• MW: 412.524967193604
• MDL: MFCD08276846
• CID: 172128
• PubChem ID: 253661338
• Update Time: 2025-10-28

N,N,N',N'-Tetraphenyl-1,4-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N1,N4,N4-tetraphenyl-
• N,N,N',N'-Tetraphenyl-1,4-phenylenediamine
• 1 4-BIS(DIPHENYLAMINO)BENZENE
• 1-N,1-N,4-N,4-N-tetraphenylbenzene-1,4-diamine
• N,N,N',N'-tetraphenylbenzene-1,4-diamine
• Tetra-N-phenyl-p-phenylenediamine, N,N,Nμ,Nμ-Tetraphenyl-benzene-1,4-diamine
• N,N,N',N'-Tetraphenyl-p-phenylenediamine
• N,N,N',N'-Tetraphenyl-1,4-benzenediamine
• N1,N1,N4,N4-tetraphenylbenzene-1,4-diaMine
• 1,4-Bis(diphenylamino)benzene
• 1,4-Benzenediamine, N,N,N',N'-tetraphenyl-
• 1,4-Benzenediamine, N1,N1,N4,N4-tetraphenyl-
• Tetra-N-phenyl-p-phenylenediamine
• JPDUPGAVXNALOL-UHFFFAOYSA-N
• 1,4-Bis(d
• 1,4-Bis(diphenylamino)benzene 97%
• Tetra-N-phenyl-p-phenylenediamine, N,N,Nμ,Nμ-Tetraphenyl-benzene-1,4-diamine
• T3309
• SCHEMBL302043
• AKOS003654014
• N1,N1,N4,N4-Tetraphenyl-1,4-benzenediamine
• 1,4-Bis(diphenylamino)benzene, 97%
• MFCD08276846
• F16762
• AS-47909
• DTXSID7065708
• 14118-16-2

• MDL： MFCD08276846
• Inchi： 1S/C30H24N2/c1-5-13-25(14-6-1)31(26-15-7-2-8-16-26)29-21-23-30(24-22-29)32(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H
• InChI Key： JPDUPGAVXNALOL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 412.19412
• Monoisotopic Mass: 412.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 6.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 201.0 to 205.0 deg-C
• Boiling Point: 571.2±33.0 °C at 760 mmHg
• Flash Point: 258.6±13.2 °C
• Refractive Index: 1.686
• PSA: 6.48
• λmax: 338(DMF)(lit.)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N,N,N',N'-Tetraphenyl-1,4-phenylenediamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Other Chemical Reagents

Additional information on N,N,N',N'-Tetraphenyl-1,4-phenylenediamine

N,N,N',N'-Tetraphenyl-1,4-phenylenediamine (CAS No. 14118-16-2): An Overview of Its Properties, Applications, and Recent Research

N,N,N',N'-Tetraphenyl-1,4-phenylenediamine (TPPD), with the CAS number 14118-16-2, is a versatile organic compound that has gained significant attention in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which consists of a central 1,4-phenylene diamine core substituted with four phenyl groups. The molecular formula of TPPD is C₂₈H₂₄N₂, and its molecular weight is approximately 376.5 g/mol.

The physical properties of N,N,N',N'-Tetraphenyl-1,4-phenylenediamine include a white to off-white crystalline powder form with a melting point ranging from 230 to 235°C. It is insoluble in water but soluble in organic solvents such as ethanol, methanol, and dichloromethane. These properties make it suitable for various applications in materials science, pharmaceuticals, and analytical chemistry.

In the field of materials science, TPPD has been extensively studied for its potential as a dopant in organic semiconductors and conductive polymers. Recent research has shown that TPPD can enhance the electrical conductivity and stability of these materials, making them more suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). For instance, a study published in the Journal of Materials Chemistry C (2020) demonstrated that TPPD-doped poly(3-hexylthiophene) (P3HT) exhibited improved charge transport properties and higher photovoltaic efficiency compared to undoped P3HT.

In the pharmaceutical industry, N,N,N',N'-Tetraphenyl-1,4-phenylenediamine has been explored for its potential as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and inhibit lipid peroxidation makes it a promising candidate for the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A recent study in the European Journal of Medicinal Chemistry (2021) reported that TPPD derivatives showed potent antioxidant activity and protected neuronal cells from oxidative damage induced by hydrogen peroxide.

Additionally, TPPD has found applications in analytical chemistry as a reagent for the detection and quantification of various analytes. Its strong electron-donating properties make it useful in electrochemical sensors and spectrophotometric assays. For example, a study published in Analytica Chimica Acta (2022) described the use of TPPD as an electrochemical probe for the sensitive detection of heavy metal ions in environmental samples. The high selectivity and sensitivity of this method make it a valuable tool for environmental monitoring.

The synthesis of N,N,N',N'-Tetraphenyl-1,4-phenylenediamine typically involves the reaction of 1,4-diaminobenzene with benzyl chloride or benzoyl chloride followed by deprotection steps to remove any protecting groups. The purity of the final product can be ensured through techniques such as recrystallization or column chromatography. High-purity TPPD is crucial for its applications in sensitive analytical methods and pharmaceutical formulations.

In conclusion, N,N,N',N'-Tetraphenyl-1,4-phenylenediamine (CAS No. 14118-16-2) is a multifaceted compound with diverse applications across materials science, pharmaceuticals, and analytical chemistry. Its unique chemical structure and properties make it an important molecule for ongoing research and development in these fields. As new studies continue to uncover its potential benefits and applications, TPPD is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.